Cas no 1179256-73-5 (3-chloro-4-(trifluoroacetamido)benzene-1-sulfonyl chloride)

• Product Name: 3-chloro-4-(trifluoroacetamido)benzene-1-sulfonyl chloride
• CAS No: 1179256-73-5
• MF: C₈H₄Cl₂F₃NO₃S
• MW: 322.08846950531
• MDL: MFCD12850506
• CID: 4575471
• PubChem ID: 60999759
• Update Time: 2025-06-14

3-chloro-4-(trifluoroacetamido)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(2,2,2-trifluoroacetamido)benzene-1-sulfonyl chloride
• 3-chloro-4-(trifluoroacetamido)benzene-1-sulfonyl chloride

• MDL： MFCD12850506
• Inchi： 1S/C8H4Cl2F3NO3S/c9-5-3-4(18(10,16)17)1-2-6(5)14-7(15)8(11,12)13/h1-3H,(H,14,15)
• InChI Key： NZZVIISZKMELCU-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(NC(=O)C(F)(F)F)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-chloro-4-(trifluoroacetamido)benzene-1-sulfonyl chloride

Comprehensive Analysis of 3-chloro-4-(trifluoroacetamido)benzene-1-sulfonyl chloride (CAS No. 1179256-73-5)

3-chloro-4-(trifluoroacetamido)benzene-1-sulfonyl chloride (CAS 1179256-73-5) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical intermediates and organic synthesis. Its unique molecular structure, featuring a trifluoroacetamido group and chloro-substituted benzene ring, enables versatile reactivity in nucleophilic substitution reactions. Researchers increasingly focus on this compound due to its role in developing high-performance polymers and bioactive molecules, aligning with trends in sustainable chemistry and precision drug design.

The compound’s sulfonyl chloride moiety (-SO₂Cl) is pivotal for creating sulfonamides, a class of compounds gaining attention in antibiotic development and enzyme inhibition studies. Recent publications highlight its application in synthesizing PET (Positron Emission Tomography) tracers, addressing the growing demand for non-invasive diagnostic tools. With the rise of AI-driven drug discovery, computational studies on 1179256-73-5 have surged, particularly for optimizing molecular docking efficiency.

Environmental and safety considerations are critical when handling 3-chloro-4-(trifluoroacetamido)benzene-1-sulfonyl chloride. Industry best practices emphasize closed-system processing and low-temperature storage to maintain stability. Regulatory frameworks like REACH and FDA guidelines require rigorous documentation for its use, reflecting broader shifts toward green chemistry and carbon footprint reduction in chemical manufacturing.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control. The compound’s UV absorption properties (λ_max ~270 nm) facilitate monitoring in reaction mixtures. Recent patents leverage its electron-withdrawing trifluoroacetamido group to enhance electrophilicity in cross-coupling reactions, a hotspot in catalysis research.

Market trends indicate rising demand for 1179256-73-5 in Asia-Pacific pharmaceutical hubs, driven by innovations in targeted therapy. FAQs often address its solubility (soluble in polar aprotic solvents like DMF) and compatibility with Grignard reagents. As blockchain technology permeates supply chains, traceability of such intermediates ensures compliance with GMP standards.

Future applications may explore its utility in metal-organic frameworks (MOFs) or photoredox catalysis, areas gaining traction in materials science. Collaborative studies between academia and industry continue to uncover novel pathways for this multifunctional building block, solidifying its relevance in next-generation chemical innovation.